Cas no 1500638-75-4 (3-Amino-1-[4-(morpholin-4-yl)piperidin-1-yl]propan-1-one)

• Product Name: 3-Amino-1-[4-(morpholin-4-yl)piperidin-1-yl]propan-1-one
• CAS No: 1500638-75-4
• MF: C₁₂H₂₃N₃O₂
• MW: 241.329922914505
• CID: 4775230
• Update Time: 2025-10-17

3-Amino-1-[4-(morpholin-4-yl)piperidin-1-yl]propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-[4-(morpholin-4-yl)piperidin-1-yl]propan-1-one
• 3-amino-1-(4-morpholin-4-ylpiperidin-1-yl)propan-1-one
• 3-Amino-1-[4-(morpholin-4-yl)piperidin-1-yl]propan-1-one

• Inchi： 1S/C12H23N3O2/c13-4-1-12(16)15-5-2-11(3-6-15)14-7-9-17-10-8-14/h11H,1-10,13H2
• InChI Key： LARQQTXMTOZYGQ-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)C1CCN(C(CCN)=O)CC1

Computed Properties

• Exact Mass: 241.17902698 g/mol
• Monoisotopic Mass: 241.17902698 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 58.8
• Molecular Weight: 241.33

Additional information on 3-Amino-1-[4-(morpholin-4-yl)piperidin-1-yl]propan-1-one

Professional Introduction to Compound with CAS No. 1500638-75-4 and Product Name: 3-Amino-1-[4-(morpholin-4-yl)piperidin-1-yl]propan-1-one

The compound identified by the CAS number 1500638-75-4 and the product name 3-Amino-1-[4-(morpholin-4-yl)piperidin-1-yl]propan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in drug discovery and development. The presence of both amino and morpholine functional groups, along with a piperidine moiety, suggests a high degree of chemical complexity that may contribute to its unique pharmacological properties.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds, particularly those incorporating piperidine and morpholine rings. These structural motifs are well-documented for their ability to enhance binding affinity and selectivity in biological targets. The compound in question, 3-Amino-1-[4-(morpholin-4-yl)piperidin-1-yl]propan-1-one, is no exception. Its molecular design incorporates elements that are highly relevant to modern drug design strategies, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential role in modulating biological pathways associated with neurological disorders. Current research indicates that molecules containing piperidine and morpholine groups often exhibit potent activity against enzymes and receptors involved in conditions such as depression, anxiety, and neurodegenerative diseases. The specific arrangement of atoms in 3-Amino-1-[4-(morpholin-4-yl)piperidin-1-yl]propan-1-one may confer unique interactions with these targets, offering a novel approach to therapeutic intervention.

Moreover, the amino group present in the molecule provides a site for further chemical modification, enabling the synthesis of derivatives with tailored pharmacokinetic and pharmacodynamic profiles. This flexibility is particularly valuable in drug development pipelines, where optimizing bioavailability and metabolic stability is crucial. Recent studies have demonstrated that compounds with similar structural features can be engineered to exhibit improved solubility and reduced toxicity, thereby enhancing their clinical efficacy.

The synthesis of 3-Amino-1-[4-(morpholin-4-yl)piperidin-1-yl]propan-1-one involves multi-step organic reactions that showcase the expertise required in modern synthetic chemistry. The integration of morpholine and piperidine units necessitates precise control over reaction conditions to ensure high yield and purity. Advances in catalytic methods and green chemistry principles have made it possible to achieve these synthetic goals more efficiently than ever before, contributing to the growing interest in this class of compounds.

From a computational chemistry perspective, the molecular structure of 3-Amino-1-[4-(morpholin-4-yl)piperidin-1-yl]propan-1-one has been extensively analyzed using advanced modeling techniques. These studies have provided valuable insights into its interactions with biological targets at the atomic level. For instance, molecular dynamics simulations have revealed that the morpholine ring adopts specific conformations that enhance binding affinity to certain enzymes. Such findings are instrumental in guiding medicinal chemists during the optimization process.

In clinical settings, the potential therapeutic applications of this compound are being actively explored through preclinical studies. Initial results suggest that it may possess properties conducive to treating conditions characterized by abnormal neurotransmitter activity. The ability to modulate these pathways could lead to novel treatments for a range of disorders, including those affecting cognitive function and motor control. While further research is needed to fully elucidate its mechanisms of action, the preliminary data are encouraging.

The role of computational tools in accelerating drug discovery cannot be overstated. By leveraging machine learning algorithms and artificial intelligence, researchers can predict the biological activity of compounds like 3-Amino-1-[4-(morpholin-4-yl)piperidin-1-y]propan-